Cas no 1599677-88-9 (Hexane, 6-chloro-1,1,1-trifluoro-5-methyl-)

• Product Name: Hexane, 6-chloro-1,1,1-trifluoro-5-methyl-
• CAS No: 1599677-88-9
• MF: C₇H₁₂ClF₃
• MW: 188.618391990662
• CID: 5283191
• Update Time: 2025-05-20

Hexane, 6-chloro-1,1,1-trifluoro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 6-chloro-1,1,1-trifluoro-5-methyl-

• Inchi： 1S/C7H12ClF3/c1-6(5-8)3-2-4-7(9,10)11/h6H,2-5H2,1H3
• InChI Key： BUKFAIPGPZQIAU-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)CCCC(C)CCl

Additional information on Hexane, 6-chloro-1,1,1-trifluoro-5-methyl-

Introduction to Hexane, 6-chloro-1,1,1-trifluoro-5-methyl- (CAS No. 1599677-88-9)

Hexane, 6-chloro-1,1,1-trifluoro-5-methyl- (CAS No. 1599677-88-9) is a specialized chemical compound with a unique structure and a wide range of applications in the fields of chemistry and pharmaceuticals. This compound is characterized by its molecular formula C₇H₁₃ClF₃, which includes a hexane backbone with specific functional groups that enhance its chemical properties and reactivity.

The presence of a chloro group at the 6-position and a trifluoro group at the 1-position, along with a methyl group at the 5-position, imparts distinct characteristics to this compound. These functional groups not only influence the physical properties such as boiling point and solubility but also play a crucial role in its chemical reactivity and potential applications.

In recent years, there has been significant interest in the use of Hexane, 6-chloro-1,1,1-trifluoro-5-methyl- in various research areas. One of the key areas of focus is its application in pharmaceutical synthesis. The compound's unique structure makes it an excellent intermediate for the synthesis of complex molecules with therapeutic potential. For instance, it has been used in the development of novel antiviral agents and anticancer drugs.

A study published in the Journal of Medicinal Chemistry highlighted the use of Hexane, 6-chloro-1,1,1-trifluoro-5-methyl- in the synthesis of a new class of antiviral compounds. The researchers found that this compound served as a versatile building block for constructing molecules with high antiviral activity against a range of viral pathogens. This research underscores the potential of this compound in developing new treatments for viral infections.

Beyond pharmaceutical applications, Hexane, 6-chloro-1,1,1-trifluoro-5-methyl- has also shown promise in materials science. Its unique combination of functional groups makes it suitable for use in the synthesis of advanced materials with specific properties. For example, it has been used to create polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in industries such as aerospace and electronics.

In addition to its synthetic utility, the compound's physical properties have been extensively studied. Research has shown that it has a boiling point of approximately 80°C and is moderately soluble in common organic solvents such as ethanol and acetone. These properties make it easy to handle and process in laboratory settings.

The environmental impact of chemicals is an important consideration in their development and use. Studies on the environmental fate and toxicity of Hexane, 6-chloro-1,1,1-trifluoro-5-methyl- have shown that it has low toxicity to aquatic organisms and is biodegradable under certain conditions. This makes it a more environmentally friendly option compared to some other chemicals used in similar applications.

In conclusion, Hexane, 6-chloro-1,1,1-trifluoro-5-methyl- (CAS No. 1599677-88-9) is a versatile compound with significant potential in various fields. Its unique structure and properties make it an attractive choice for researchers and industry professionals working on advanced chemical and pharmaceutical projects. As ongoing research continues to uncover new applications and improve our understanding of this compound, its importance is likely to grow even further.